Cas no 40743-24-6 (2-(4-ethenylphenyl)ethan-1-amine hydrochloride)

• Product Name: 2-(4-ethenylphenyl)ethan-1-amine hydrochloride
• CAS No: 40743-24-6
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD28954217
• CID: 3375125
• PubChem ID: 85816907
• Update Time: 2025-04-23

2-(4-ethenylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANAMINE, 4-ETHENYL-, HYDROCHLORIDE
• 2-(4-ethenylphenyl)ethan-1-amine hydrochloride

• MDL： MFCD28954217
• Inchi： 1S/C10H13N.ClH/c1-2-9-3-5-10(6-4-9)7-8-11;/h2-6H,1,7-8,11H2;1H
• InChI Key： ICHLZWNYHPCCQT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C=C)=CC=1)CN.Cl

Additional information on 2-(4-ethenylphenyl)ethan-1-amine hydrochloride

Introduction to BENZENEETHANAMINE, 4-ETHENYL-, HYDROCHLORIDE (CAS No. 40743-24-6)

BENZENEETHANAMINE, 4-ETHENYL-, HYDROCHLORIDE, with the chemical formula C₉H₁₁ClN, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This hydrochloride salt derivative of 4-vinylbenzylamine exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular structure, characterized by a benzene ring substituted with an ethenyl group at the fourth position and an amine group at the second position, combined with its hydrochloride form, contributes to its reactivity and solubility in aqueous environments.

The synthesis of BENZENEETHANAMINE, 4-ETHENYL-, HYDROCHLORIDE typically involves the reaction of 4-vinylbenzaldehyde with ammonia or ammonium hydroxide, followed by salt formation with hydrochloric acid. This process highlights the compound's versatility as a building block in organic synthesis. The presence of the ethenyl group enhances its ability to participate in various chemical reactions, including condensation reactions, nucleophilic additions, and polymerization processes. These attributes have positioned it as a key intermediate in the development of novel pharmaceutical agents.

In recent years, research on BENZENEETHANAMINE, 4-ETHENYL-, HYDROCHLORIDE has expanded significantly, particularly in the context of drug discovery and development. Its structural motif is reminiscent of several pharmacologically active compounds, suggesting potential therapeutic applications. For instance, derivatives of this compound have been explored as precursors to molecules targeting neurological disorders. The amine functionality allows for further derivatization into more complex structures, enabling the design of compounds with specific binding affinities and pharmacokinetic profiles.

One of the most compelling areas of research involving BENZENEETHANAMINE, 4-ETHENYL-, HYDROCHLORIDE is its role in the development of antimicrobial agents. The benzene ring and its substituents provide a scaffold that can interact with bacterial cell membranes or enzymes, disrupting essential biological processes. Preliminary studies have indicated that certain derivatives exhibit promising activity against Gram-positive bacteria, making them candidates for further investigation as novel antibiotics. The hydrochloride form enhances the compound's solubility, facilitating its use in formulation development for improved bioavailability.

The compound's potential extends beyond antimicrobial applications. Researchers have also investigated its utility in the synthesis of corrosion inhibitors and polymer additives. The ethenyl group can undergo polymerization reactions, forming polymers with enhanced thermal stability and mechanical strength. These materials find applications in industrial coatings and high-performance plastics. Additionally, the amine functionality allows for chelation with metal ions, making it useful in metal-organic frameworks (MOFs) and other advanced materials.

From a medicinal chemistry perspective, BENZENEETHANAMINE, 4-ETHENYL-, HYDROCHLORIDE serves as a versatile scaffold for designing molecules with targeted biological activity. Its ability to undergo various chemical transformations makes it an attractive candidate for structure-activity relationship (SAR) studies. By modifying different parts of its structure—such as introducing additional functional groups or altering the substitution pattern on the benzene ring—scientists can fine-tune its pharmacological properties.

Recent advancements in computational chemistry have further accelerated the exploration of BENZENEETHANAMINE, 4-ETHENYL-, HYDROCHLORIDE's potential applications. Molecular modeling techniques allow researchers to predict how different derivatives might interact with biological targets at the atomic level. This approach has led to the identification of novel analogs with enhanced potency and reduced toxicity compared to existing drugs. Such computational strategies are complemented by experimental validation through high-throughput screening (HTS) campaigns.

The hydrochloride form of BENZENEETHANAMINE, 4-ETHENYL-, HYDROCHLORIDE is particularly advantageous in pharmaceutical formulations due to its improved stability and bioavailability. Hydrochlorides are commonly used in drug development because they enhance solubility and dissolution rates in aqueous solutions. This property is crucial for achieving effective drug delivery systems, whether oral tablets or injectable solutions. Furthermore, the hydrochloride salt often exhibits better shelf-life stability compared to free bases.

In conclusion,BENZENEETHANAMINE, 4-ETHENYL-, HYDROCHLORIDE (CAS No. 40743-24-6) is a multifaceted compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features enable participation in diverse chemical reactions, making it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, reinforcing its importance in both academic and industrial settings.